3-phenyl-N-[2-(phenylthio)phenyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-phenyl-N-[2-(phenylthio)phenyl]propanamide, also known as PT-141, is a synthetic peptide used in scientific research. It is a derivative of the melanocortin peptide hormone alpha-melanocyte-stimulating hormone (α-MSH) and is primarily used in the study of sexual dysfunction and sexual behavior in animals and humans.
Mechanism of Action
3-phenyl-N-[2-(phenylthio)phenyl]propanamide works by activating the melanocortin 4 receptor (MC4R) in the brain. This receptor is involved in regulating sexual behavior and appetite. Activation of the MC4R leads to increased levels of dopamine, a neurotransmitter involved in the reward pathway, which is thought to be responsible for the increased sexual desire and arousal seen with 3-phenyl-N-[2-(phenylthio)phenyl]propanamide use.
Biochemical and Physiological Effects
3-phenyl-N-[2-(phenylthio)phenyl]propanamide has been shown to increase sexual desire and arousal in both men and women. It has also been shown to increase penile rigidity in men with erectile dysfunction. In addition, 3-phenyl-N-[2-(phenylthio)phenyl]propanamide has been shown to have a positive effect on mood and anxiety, potentially making it useful in the treatment of depression and anxiety disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 3-phenyl-N-[2-(phenylthio)phenyl]propanamide in lab experiments is its specificity for the MC4R, which allows researchers to study the effects of MC4R activation on sexual behavior and other physiological processes. However, one limitation is the potential for off-target effects, as 3-phenyl-N-[2-(phenylthio)phenyl]propanamide may also activate other melanocortin receptors.
Future Directions
Future research on 3-phenyl-N-[2-(phenylthio)phenyl]propanamide may focus on its potential use in treating sexual dysfunction caused by other medications, such as antipsychotics and antihypertensives. In addition, further studies may explore the potential use of 3-phenyl-N-[2-(phenylthio)phenyl]propanamide in the treatment of depression and anxiety disorders. Finally, research may focus on developing more specific and potent melanocortin receptor agonists for use in scientific research and potential therapeutic applications.
Synthesis Methods
3-phenyl-N-[2-(phenylthio)phenyl]propanamide is synthesized using solid-phase peptide synthesis (SPPS) techniques. The process involves the sequential addition of amino acids to a growing peptide chain, which is anchored to a solid support resin. The final product is purified using high-performance liquid chromatography (HPLC) to achieve high purity.
Scientific Research Applications
3-phenyl-N-[2-(phenylthio)phenyl]propanamide has been extensively studied for its potential use in treating sexual dysfunction in both men and women. It has been shown to increase sexual desire and arousal in both sexes and has been effective in treating erectile dysfunction in men. 3-phenyl-N-[2-(phenylthio)phenyl]propanamide has also been studied for its potential use in treating sexual dysfunction caused by antidepressant medications.
properties
IUPAC Name |
3-phenyl-N-(2-phenylsulfanylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NOS/c23-21(16-15-17-9-3-1-4-10-17)22-19-13-7-8-14-20(19)24-18-11-5-2-6-12-18/h1-14H,15-16H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAZRUHYCCNKEEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)NC2=CC=CC=C2SC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.